Cas no 1218791-19-5 (2,3-Difluoro-5-(methoxycarbonyl)phenylboronic acid, pinacol ester)

• Product Name: 2,3-Difluoro-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• CAS No: 1218791-19-5
• MF: C₁₄H₁₇BF₂O₄
• MW: 298.090191602707
• MDL: MFCD12026086
• CID: 828324
• PubChem ID: 46739443
• Update Time: 2025-05-22

2,3-Difluoro-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2,3-Difluoro-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• BS-21206
• Methyl3,4-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• AKOS016004718
• F87098
• CS-0175499
• Z2044823044
• MFCD12026086
• 1218791-19-5
• DB-346424
• 2,3-Difluoro-5-(methoxycarbonyl)phenylboronic acid,pinacol ester
• 2,3-Difluoro-5-(methoxycarbonyl)phenylboronic acid pinacol ester
• Benzoic acid, 3,4-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• 2,3-Difluoro-5-(Methoxycarbonyl)phenylboronic acid, pinacol
• DTXSID30675048
• EN300-7364023
• METHYL 3,4-DIFLUORO-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE

• MDL： MFCD12026086
• Inchi： 1S/C14H17BF2O4/c1-13(2)14(3,4)21-15(20-13)9-6-8(12(18)19-5)7-10(16)11(9)17/h6-7H,1-5H3
• InChI Key： FDHPBQIOPPTJPM-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=O)OC)C=C1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 298.11900
• Monoisotopic Mass: 298.1187955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.05060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2,3-Difluoro-5-(methoxycarbonyl)phenylboronic acid, pinacol ester

2,3-Difluoro-5-(methoxycarbonyl)phenylboronic Acid, Pinacol Ester: A Comprehensive Overview

The compound 2,3-Difluoro-5-(methoxycarbonyl)phenylboronic Acid, Pinacol Ester (CAS No. 1218791-19-5) is a significant molecule in the field of organic chemistry and materials science. This compound is widely recognized for its role in various synthetic applications, particularly in the construction of complex organic molecules through cross-coupling reactions. The presence of the pinacol ester group enhances its stability and reactivity, making it a versatile building block in modern organic synthesis.

Recent advancements in boronic acid chemistry have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The difluorophenyl moiety within its structure contributes to its unique electronic properties, which are critical in applications such as optoelectronics and drug design. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of heterocyclic compounds, which are essential components in numerous bioactive molecules.

The synthesis of 2,3-Difluoro-5-(methoxycarbonyl)phenylboronic Acid, Pinacol Ester involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the fluorine atoms at positions 2 and 3 is achieved through electrophilic fluorination techniques, while the methoxycarbonyl group is introduced via esterification reactions. The final step involves the formation of the pinacol ester, which is accomplished through a coupling reaction with pinacol borane.

One of the most notable applications of this compound is its use as a precursor in the Suzuki-Miyaura coupling reaction, a widely employed method for forming carbon-carbon bonds. The reactivity of this compound in such reactions has been extensively studied, with recent research emphasizing its efficiency under mild reaction conditions. This has led to its adoption in large-scale syntheses within the pharmaceutical industry.

In addition to its role in organic synthesis, this compound has found applications in materials science, particularly in the development of advanced polymers and nanomaterials. The incorporation of this boronic acid derivative into polymer frameworks has been shown to enhance their thermal stability and mechanical properties, making them suitable for high-performance applications.

Recent studies have also explored the potential of this compound in bioconjugation chemistry, where it serves as a reactive intermediate for attaching organic molecules to biomolecules such as proteins and nucleic acids. This application holds promise for advancements in diagnostics and therapeutics.

The versatility of 2,3-Difluoro-5-(methoxycarbonyl)phenylboronic Acid, Pinacol Ester is further underscored by its ability to participate in various other coupling reactions beyond Suzuki-Miyaura, including Stille and Negishi couplings. These reactions enable the construction of diverse molecular architectures with precision and efficiency.

In conclusion, CAS No. 1218791-19-5 represents a pivotal molecule in contemporary organic chemistry due to its unique structural features and wide-ranging applications. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic and industrial settings.